1-Hydroxy-2,4-dimethoxynaphthalene

• Molecular Formula: C12H12O3
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2,4-dimethoxynaphthalen-1-ol
• InChI: InChI=1S/C12H12O3/c1-14-10-7-11(15-2)12(13)9-6-4-3-5-8(9)10/h3-7,13H,1-2H3
• InChI Key: LDIZAOICCJHGQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C2=CC=CC=C21)O)OC

Description

1-Hydroxy-2,4-dimethoxynaphthalene is a useful research compound. Its molecular formula is C12H12O3 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 18.9 g of 2-methoxynaphthoquinone in methanol was added slowly to a solution of 34.8 g of sodium hydrosulfite in methanol and the mixture stirred for 1 hour. The solvent was removed under reduced pressure and the residue partitioned between ethyl acetate and water. The organic layer was dried over anhydrous sodium sulfate and evaporated to a purple solid. The solid was dissolved in 200 ml of methanol previously saturated with anhydrous hydrochloric acid and stirred for 3 minutes at 60° C. The mixture was then diluted with 200 ml of ice water and the precipitate filtered off, dried under vacuum and recrystallized from ether/pentane to give 13.25 g of 1-hydroxy-2,4-dimethoxynaphthalene, m.p. 87°-88° C.